Cas no 1782324-25-7 (2-Amino-5-hydroxyphenylpropanoic acid)

• Product Name: 2-Amino-5-hydroxyphenylpropanoic acid
• CAS No: 1782324-25-7
• MF: C₉H₁₁NO₃
• MW: 181.188542604446
• CID: 4938312
• Update Time: 2025-06-12

2-Amino-5-hydroxyphenylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Amino-5-hydroxyphenylpropanoic acid

• Inchi： 1S/C9H11NO3/c1-5(9(12)13)7-4-6(11)2-3-8(7)10/h2-5,11H,10H2,1H3,(H,12,13)
• InChI Key： ZQVNZCVGVLOBGW-UHFFFAOYSA-N
• SMILES： OC(C(C)C1C=C(C=CC=1N)O)=O

Computed Properties

• Exact Mass: 181.07389321 g/mol
• Monoisotopic Mass: 181.07389321 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 83.6
• Molecular Weight: 181.19

Additional information on 2-Amino-5-hydroxyphenylpropanoic acid

Introduction to 2-Amino-5-hydroxyphenylpropanoic acid (CAS No. 1782324-25-7)

2-Amino-5-hydroxyphenylpropanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1782324-25-7, is a significant compound in the realm of chemical and pharmaceutical research. This molecule, featuring a phenyl ring substituted with both amino and hydroxyl functional groups, linked to a propanoic acid side chain, has garnered attention due to its unique structural and chemical properties. The presence of both basic and acidic functionalities makes it a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals and specialty chemicals.

The compound’s structure imparts remarkable reactivity, enabling its participation in various chemical transformations such as condensation, oxidation, and reduction reactions. These properties are highly valuable in synthetic chemistry, where it serves as a building block for more complex molecules. In recent years, the interest in 2-amino-5-hydroxyphenylpropanoic acid has surged due to its potential applications in drug discovery and material science.

One of the most compelling aspects of this compound is its role in medicinal chemistry. Researchers have been exploring its derivatives as candidates for treating various diseases, including neurological disorders and inflammatory conditions. The hydroxyl and amino groups provide multiple sites for chemical modification, allowing for the design of molecules with tailored biological activities. For instance, studies have shown that certain analogs of 2-amino-5-hydroxyphenylpropanoic acid exhibit promising anti-inflammatory properties by modulating key signaling pathways involved in immune responses.

Moreover, the compound’s significance extends beyond pharmaceutical applications. In material science, its structural features make it a candidate for developing novel polymers and coatings with enhanced mechanical and thermal properties. The ability to incorporate functional groups into polymers derived from 2-amino-5-hydroxyphenylpropanoic acid opens up possibilities for creating advanced materials with specific functionalities, such as biodegradability or conductivity.

Recent advancements in computational chemistry have further highlighted the potential of 2-amino-5-hydroxyphenylpropanoic acid. Molecular modeling studies indicate that this compound can act as a scaffold for designing small-molecule inhibitors targeting enzyme-catalyzed reactions relevant to metabolic diseases. By leveraging computational tools, researchers can predict the binding affinity and specificity of derivatives of this compound, accelerating the drug discovery process.

The synthesis of 2-amino-5-hydroxyphenylpropanoic acid itself is an area of active research. Traditional synthetic routes involve multi-step organic transformations that can be challenging to optimize for large-scale production. However, recent methodologies employing catalytic processes and green chemistry principles have shown promise in improving the efficiency and sustainability of its synthesis. These advancements not only enhance the accessibility of the compound but also align with global efforts to promote environmentally friendly chemical manufacturing.

In summary, 2-amino-5-hydroxyphenylpropanoic acid (CAS No. 1782324-25-7) represents a fascinating molecule with diverse applications across multiple scientific disciplines. Its unique structural features offer opportunities for innovation in pharmaceuticals, materials science, and beyond. As research continues to uncover new possibilities for this compound and its derivatives, it is poised to play an increasingly important role in addressing some of the most pressing challenges in modern science and technology.